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Compound of Interest

Compound Name: Leucanicidin

Cat. No.: B1246515 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Leucanicidin is a novel macrolide antibiotic with demonstrated insecticidal and anthelmintic

properties.[1] This document provides a comprehensive overview of the existing scientific

knowledge on Leucanicidin, focusing on its natural source, isolation procedures, chemical

structure, and biological activities. The information is intended to serve as a foundational

resource for researchers and professionals in drug discovery and development who are

interested in this compound. It is important to note that, based on a thorough review of the

public scientific literature, there is currently no available information on the biosynthetic

pathway of Leucanicidin or the synthesis of its derivatives. All presented data is derived from

the seminal work on its discovery and characterization.

Natural Source
The sole identified natural source of Leucanicidin is the bacterium Streptomyces halstedii.[2]

[3] Streptomyces is a well-known genus of Gram-positive bacteria, famous for its ability to

produce a wide array of secondary metabolites with diverse biological activities, including many

clinically important antibiotics.

Physicochemical Properties
Leucanicidin is a complex macrolide with the following properties:
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Property Value Reference

Molecular Formula C42H70O13 [2][3]

Molecular Weight 783.0 g/mol

Appearance Needles

Melting Point 130 ~ 132°C

Specific Rotation [α]D26 -47° (c=1.0, CHCl3)

UV Absorption (λmax in nm (ε)) 248 (23,500), 287 (10,500)

IR Absorption (νmax in cm-1)
3500–3400, 1680, 1640, 1615,

1240

Isolation and Purification of Leucanicidin
The following experimental protocol for the isolation and purification of Leucanicidin is based

on the original methodology described in the scientific literature.

Fermentation
Microorganism:Streptomyces halstedii

Culture Medium: Details of the specific culture medium used for the production of

Leucanicidin are not extensively described in the available literature. However, typical

Streptomyces fermentation for secondary metabolite production involves a nutrient-rich

medium containing sources of carbon, nitrogen, and minerals, incubated under aerobic

conditions.

Extraction and Purification Protocol
Mycelial Extraction: The mycelia from the fermentation broth are extracted with acetone.

Solvent Partitioning: The acetone extract is concentrated in vacuo, and the active substance

is subsequently transferred into chloroform.
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Chromatography: The chloroform extract is subjected to column chromatography on Silicar

CC-7.

Elution: Leucanicidin is eluted using a benzene-ethyl acetate solvent system (60:40).

Crystallization: The purified Leucanicidin is crystallized from a chloroform-hexane solvent

mixture to yield needle-like crystals.

Experimental Workflow Diagram
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Caption: Experimental workflow for the isolation and purification of Leucanicidin.

Chemical Structure
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The structure of Leucanicidin was elucidated through spectroscopic methods, including 1H-

NMR, 13C-NMR, and mass spectrometry. It is a 16-membered macrolide glycoside.

IUPAC Name: (3Z,5E,11E,13E)-16-[4-[4-[(2R,3R,4R,5R,6S)-4,5-dihydroxy-3-methoxy-6-

methyloxan-2-yl]oxy-2-hydroxy-5-methyl-6-propan-2-yloxan-2-yl]-3-hydroxypentan-2-yl]-8-

hydroxy-3,15-dimethoxy-5,7,9,11-tetramethyl-1-oxacyclohexadeca-3,5,11,13-tetraen-2-one

Biological Activity
Leucanicidin has been reported to exhibit insecticidal and anthelmintic activities.

Insecticidal Activity
Leucanicidin demonstrated marked insecticidal activity against the common armyworm,

Leucania separata, in an aseptic feeding assay.

Organism Concentration Effect Reference

Leucania separata

(fourth instar larvae)
20 ppm Toxic

Anthelmintic Activity
Leucanicidin has also shown potent activity against several nematode species.

Organism LD50 (µg/mL) Reference

Haemonchus contortus 0.23

Trichostrongylus colubriformis 0.42

Ostertagia circumcincta 0.23

Mechanism of Action and Signaling Pathways
The mechanism of action of Leucanicidin and the specific signaling pathways it may modulate

have not been elucidated in the available scientific literature. Further research is required to
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understand how Leucanicidin exerts its insecticidal and anthelmintic effects at a molecular

level.

Leucanicidin Derivatives
A review of the current scientific literature reveals no published studies on the synthesis or

biological evaluation of Leucanicidin derivatives. The development of semi-synthetic or fully

synthetic analogs could be a promising avenue for future research to explore the structure-

activity relationships of this macrolide and potentially enhance its biological profile.

Future Research Directions
The limited information available on Leucanicidin presents several opportunities for future

research:

Biosynthesis Pathway Elucidation: Identification and characterization of the gene cluster

responsible for Leucanicidin biosynthesis in Streptomyces halstedii. This could enable

heterologous expression and bioengineering to produce novel derivatives.

Total Synthesis: The development of a total synthesis route for Leucanicidin would provide

a sustainable supply for further biological studies and enable the synthesis of designed

analogs.

Mechanism of Action Studies: Investigating the molecular target and mechanism of action of

Leucanicidin to understand its selective toxicity against insects and nematodes.

Derivative Synthesis and Structure-Activity Relationship (SAR) Studies: Synthesizing and

screening a library of Leucanicidin derivatives to identify compounds with improved

potency, selectivity, and pharmacokinetic properties.

Broader Biological Screening: Evaluating the activity of Leucanicidin against a wider range

of pests, parasites, and microbial pathogens to explore its full therapeutic and agricultural

potential.

Conclusion
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Leucanicidin is a structurally interesting macrolide with promising insecticidal and anthelmintic

activities. However, it remains a largely understudied natural product. This technical guide

consolidates the currently available information to provide a solid foundation for researchers.

Significant further investigation is needed to unlock the full potential of Leucanicidin and its

potential derivatives as new therapeutic or crop protection agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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